Cas no 2680800-71-7 (benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo1,2-bpyridazin-6-yl}carbamate)

• Product Name: benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo1,2-bpyridazin-6-yl}carbamate
• CAS No: 2680800-71-7
• MF: C₁₉H₁₅IN₄O₃
• MW: 474.251876115799
• CID: 5627250
• PubChem ID: 165927271
• Update Time: 2025-10-29

benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo1,2-bpyridazin-6-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304595
• 2680800-71-7
• benzyl N-[(furan-2-yl)methyl]-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate
• benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo1,2-bpyridazin-6-yl}carbamate

• Inchi： 1S/C19H15IN4O3/c20-16-11-21-17-8-9-18(22-24(16)17)23(12-15-7-4-10-26-15)19(25)27-13-14-5-2-1-3-6-14/h1-11H,12-13H2
• InChI Key： VCDVEJLIECZCST-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C=CC(=NN21)N(C(=O)OCC1C=CC=CC=1)CC1=CC=CO1

Computed Properties

• Exact Mass: 474.01889g/mol
• Monoisotopic Mass: 474.01889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.9Ų

Additional information on benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo1,2-bpyridazin-6-yl}carbamate

Comprehensive Analysis of Benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate (CAS No. 2680800-71-7)

The compound benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate (CAS No. 2680800-71-7) has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique structural features and potential biological activities. This heterocyclic compound combines a furan moiety with an imidazo[1,2-b]pyridazine core, making it a promising candidate for further research in targeted therapies. Its molecular structure, characterized by the presence of an iodo substituent and a carbamate linkage, offers versatility in synthetic applications and pharmacological studies.

Recent trends in pharmaceutical research highlight the growing interest in small-molecule inhibitors and kinase-targeting agents, which aligns with the potential applications of this compound. The imidazo[1,2-b]pyridazine scaffold is known for its role in modulating protein-protein interactions, a hot topic in drug development for diseases such as cancer and inflammatory disorders. Researchers are particularly intrigued by the 3-iodo substitution, which may enhance binding affinity and selectivity toward specific biological targets. This has led to increased searches for "imidazo[1,2-b]pyridazine derivatives" and "furan-containing bioactive compounds" in scientific databases.

From a synthetic chemistry perspective, the carbamate group in benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate provides a stable yet modifiable functional handle for further derivatization. This feature is critical for optimizing pharmacokinetic properties, such as solubility and metabolic stability, which are frequently discussed in modern drug design forums. The compound's CAS No. 2680800-71-7 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance in global markets.

The furan ring, a common motif in natural product-inspired drug discovery, contributes to the compound's potential as a bioactive scaffold. Furan derivatives are often explored for their antimicrobial, antiviral, and anticancer properties, making this compound a subject of interest in multidisciplinary research. Additionally, the iodo substituent offers opportunities for radiolabeling studies, a technique gaining traction in diagnostic imaging and theranostic applications. Queries such as "iodo-substituted heterocycles in drug development" reflect the scientific community's focus on this area.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly routes to prepare compounds like benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate. Catalytic methods and solvent-free reactions are among the trending topics, as evidenced by the rise in searches for "sustainable synthesis of heterocycles." The compound's structural complexity also makes it a valuable case study for computational chemistry and molecular docking simulations, tools increasingly used to predict biological activity and reduce experimental costs.

As the demand for precision medicine grows, compounds with well-defined mechanisms of action, such as benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate, are likely to play a pivotal role. Its potential applications in targeted drug delivery and combination therapies are areas of active exploration. The scientific literature has seen a surge in publications related to "multifunctional heterocyclic compounds," underscoring the relevance of this molecule in contemporary research.

In summary, benzyl N-(furan-2-yl)methyl-N-{3-iodoimidazo[1,2-b]pyridazin-6-yl}carbamate (CAS No. 2680800-71-7) represents a compelling example of modern medicinal chemistry innovation. Its structural features align with current trends in drug discovery, including the design of kinase inhibitors, theranostic agents, and sustainable synthetic methodologies. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, further solidifying its importance in the scientific community.